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Compound of Interest

Compound Name: Lazurite

Cat. No.: B1171647 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Subject: A detailed examination of the trisulfide radical anion (S3•−) as the primary

chromophore responsible for the deep blue coloration of the mineral lazurite. This guide

synthesizes spectroscopic data and experimental methodologies to provide a comprehensive

understanding of this natural pigment.

Introduction: The Origin of Ultramarine Blue
Lazurite is a tectosilicate mineral and a member of the sodalite group, most famously known

as the primary component of the semi-precious rock lapis lazuli.[1][2] For millennia, this rock

has been prized for its intense, deep blue color, which, when refined, produces the highly

valued ultramarine pigment.[3][4] The origin of this remarkable color is not due to transition

metal ions, as is common in many minerals, but rather to an unusual chromophore: the

trisulfide radical anion (S3•−), a highly reactive species trapped and stabilized within the

mineral's crystalline cage-like structure.[5][6]

This document provides a technical overview of the S3•− chromophore, detailing its

characterization through various spectroscopic techniques, presenting key quantitative data,

and outlining the experimental protocols used for its study.
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Lazurite possesses a complex aluminosilicate framework structure typical of sodalite-group

minerals, with the general formula (Na,Ca)₈(AlSiO₄)₆(SO₄,S,Cl)₂.[7] A more recently refined

idealized formula for lazurite is Na₇Ca(Al₆Si₆O₂₄)(SO₄)(S₃)⁻•H₂O.[8][9][10] This framework

forms cages that encapsulate various anions and radical anions.

While the S3•− radical anion is the principal blue chromophore, other sulfur species are often

present and can modify the final hue[11]:

S₂•− (Disulfide radical anion): A yellow chromophore.[12]

S₄ (Tetrasulfur): A purple or red chromophore.[10][11]

SO₃•− (Sulfur trioxide radical anion): A subordinate blue chromophore.[11]

SO₄²⁻ (Sulfate anion): A non-chromophoric species essential for charge balance within the

structure.[11]

The relative concentrations of these species, particularly S3•− and S2•−, determine whether

the mineral appears blue, green (a mix of blue and yellow), or another shade.[12]

Spectroscopic Characterization of the S3-
Chromophore
The identification and characterization of the S3•− radical anion in lazurite rely on a

combination of spectroscopic methods. Each technique probes different aspects of the

molecule's electronic and vibrational states.

UV-Visible (UV-Vis) Spectroscopy
The intense blue color of lazurite is a direct result of strong light absorption in the yellow-red

portion of the visible spectrum. The S3•− chromophore exhibits a broad and intense absorption

band with a maximum (λmax) in the range of 595–620 nm.[11] This absorption corresponds to

an electronic transition within the radical anion.
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Raman spectroscopy is a powerful non-destructive technique for identifying the vibrational

modes of the sulfur species within the lazurite matrix. The S3•− radical anion has a distinct and

well-documented Raman fingerprint, characterized by a strong fundamental symmetric

stretching mode (ν₁) at approximately 548-550 cm⁻¹.[5][13][14] Other associated bands include

a bending mode (ν₂) around 245-265 cm⁻¹ and an antisymmetric stretching mode (ν₃) around

578-585 cm⁻¹.[9][15] A series of overtones and combination bands of the main ν₁ peak can

often be observed, particularly when using resonance Raman techniques.[16]

Electron Paramagnetic Resonance (EPR) Spectroscopy
As a radical species with an unpaired electron, S3•− is paramagnetic and therefore active in

EPR (also known as ESR) spectroscopy. The EPR spectrum of lazurite containing the S3•−

radical is characterized by a broad signal with a g-factor value of approximately 2.030.[9][17]

This value, being greater than that of a free electron, is consistent with the model of the S3•−

radical having an electron and a hole on its outer shell.[9]

Quantitative Data Summary
The following tables summarize the key quantitative spectroscopic data for the identification of

the S3•− chromophore and related sulfur species in lazurite.

Table 1: UV-Visible Absorption Data

Chromophore Absorption Maximum (λmax)

S3•− (Trisulfide radical anion) 595 - 620 nm[11]

S2•− (Disulfide radical anion) ~380 - 411 nm[18][19]
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Table 2: Raman Spectroscopy Data

Chromophore / Species Vibrational Mode

S3•− Symmetric Stretch (ν₁)

S3•− Bending (ν₂)

S3•− Antisymmetric Stretch (ν₃)

S2•− Stretch (ν₁)

SO₄²⁻ Symmetric Stretch (ν₁)

Table 3: Electron Paramagnetic Resonance

(EPR) Data

Chromophore g-factor

S3•− (Trisulfide radical anion) ~2.030[9]

Experimental Protocols
Detailed methodologies are critical for the accurate characterization of the S3•− chromophore.

The following sections describe typical protocols for the key experiments cited.

Protocol for Raman Spectroscopy
This non-destructive technique is ideal for analyzing the mineral directly without sample

preparation.[13]

Instrumentation: A confocal Raman microscope (e.g., HORIBA LabRAM HR Evolution,

Renishaw inVia) is used.[16]

Excitation Source: Common laser sources include a 532 nm laser for resonance

enhancement of the S3•− signal or a 785 nm laser to minimize fluorescence and focus-

dependent signal variations on rough surfaces.[5][9][16]

Objective: A long working distance 50× objective (NA 0.50-0.55) or a 100× objective (NA

0.90) is typically employed.[5][16]
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Spectrometer Settings:

Grating: 1200 lines/mm or 1800 lines/mm grating.[16]

Spectral Range: 100 to 4000 cm⁻¹.[9]

Resolution: ~1.5 to 6 cm⁻¹.[9][16]

Data Acquisition:

The laser is focused directly onto the blue areas of the lazurite sample.

Laser power is controlled (e.g., 10% filter, ~3-5 mW at the sample) to prevent thermal

degradation of the sulfur species.[9][16]

Spectra are collected with multiple accumulations (e.g., 3-50 scans) of several seconds

each (e.g., 1-10 s) to improve the signal-to-noise ratio.[9][16]

Protocol for Electron Paramagnetic Resonance (EPR)
Spectroscopy
EPR is essential for confirming the radical nature of the chromophore.

Instrumentation: A continuous-wave (CW) EPR spectrometer operating at X-band frequency

(~9.5 GHz) is standard. Pulsed EPR can also be used for relaxation studies.[17]

Sample Preparation: A small, powdered sample of lazurite is placed into a high-purity quartz

EPR tube.

Measurement Conditions:

Spectra are typically recorded at room temperature. Low-temperature measurements

(e.g., liquid helium temperatures) can be performed to study relaxation phenomena.[17]

The magnetic field is swept over a range appropriate for detecting signals around g ≈ 2.03.

Data Analysis: The g-factor is calculated from the resonant magnetic field and the microwave

frequency. The signal intensity can be used to estimate the concentration of the radical
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species.[17]

Protocol for UV-Visible Spectroscopy
This method directly measures the light absorption that causes the blue color.

Instrumentation: A UV-Vis spectrophotometer equipped with a diffuse reflectance integrating

sphere is used for solid samples.

Sample Preparation: The lazurite sample is typically analyzed as a powder.

Measurement Parameters:

Spectral Range: 400–700 nm to cover the visible spectrum.[20]

Mode: Diffuse reflectance mode with the specular component excluded (SCE).[20]

Standard: A white standard (e.g., BaSO₄ or calibrated Spectralon) is used as a reference

for 100% reflectance.

Data Analysis: The reflectance data (R) is often converted to absorbance or plotted as

Kubelka-Munk units to correlate with the concentration of the absorbing species. The

wavelength of maximum absorption (λmax) is identified.

Visualized Workflows and Relationships
The following diagrams illustrate the analytical workflow for chromophore identification and the

relationship between different sulfur species and the resulting mineral color.
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Sample Preparation & Initial Observation
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Caption: Analytical workflow for identifying the S3- chromophore in lazurite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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